3-Imidazo[1,2-b]pyridazin-2-ylbenzoic acid

• Molecular Formula: C13H9N3O2
• Molecular Weight: 239.23 g/mol
• IUPAC Name: 3-imidazo[1,2-b]pyridazin-2-ylbenzoic acid
• InChI: InChI=1S/C13H9N3O2/c17-13(18)10-4-1-3-9(7-10)11-8-16-12(15-11)5-2-6-14-16/h1-8H,(H,17,18)
• InChI Key: BFICWRQBEHUQFU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)O)C2=CN3C(=N2)C=CC=N3

Description

3-Imidazo[1,2-b]pyridazin-2-ylbenzoic acid is a heterocyclic compound that contains both an imidazo[1,2-b]pyridazine ring and a benzoic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Imidazo[1,2-b]pyridazin-2-ylbenzoic acid typically involves a multi-step process. One common method includes the condensation of heterocyclic amines with N,N-dimethylformamide dimethyl acetate and active electrophiles such as ethyl bromoacetate, bromoacetonitrile, or 2-bromoacetophenone . This reaction is carried out in a one-pot procedure, which simplifies the synthesis and improves the yield.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the principles of large-scale organic synthesis, such as optimizing reaction conditions and using cost-effective reagents, would apply to its production.

Chemical Reactions Analysis

Types of Reactions

3-Imidazo[1,2-b]pyridazin-2-ylbenzoic acid can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

Substitution: The benzoic acid moiety allows for electrophilic aromatic substitution reactions, leading to various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Electrophilic aromatic substitution can be carried out using reagents like halogens, nitrating agents, or sulfonating agents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can produce halogenated or nitrated derivatives.

Scientific Research Applications

3-Imidazo[1,2-b]pyridazin-2-ylbenzoic acid has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It may be used in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of 3-Imidazo[1,2-b]pyridazin-2-ylbenzoic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in disease pathways, thereby exerting therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

Imidazo[1,2-a]pyridines: These compounds share a similar imidazo ring structure but differ in their substitution patterns and biological activities.

Pyridazines and Pyridazinones: These compounds have a pyridazine ring and exhibit a wide range of pharmacological activities.

Uniqueness

3-Imidazo[1,2-b]pyridazin-2-ylbenzoic acid is unique due to its specific combination of an imidazo[1,2-b]pyridazine ring and a benzoic acid moiety. This structure imparts distinct chemical and biological properties, making it a valuable compound for research and potential therapeutic applications .

Synthesis routes and methods

Procedure details

A solution of 3-(imidazo[1,2-b]pyridazin-2-yl)benzonitrile (1 mmol) and 6M NaOH (2 ml) in EtOH was heated to reflux for 2 h. Then the mixture was diluted with water and acidified with HCl. The precipitate was filtered to give 3-(imidazo[1,2-b]pyridazin-2-yl)benzoic acid with a yield of 60%.